molecular formula C16H28O2 B8484542 2-[(Undec-2-yn-1-yl)oxy]oxane CAS No. 88517-99-1

2-[(Undec-2-yn-1-yl)oxy]oxane

Cat. No.: B8484542
CAS No.: 88517-99-1
M. Wt: 252.39 g/mol
InChI Key: KILZHFHZFSGNMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(Undec-2-yn-1-yl)oxy]oxane is a useful research compound. Its molecular formula is C16H28O2 and its molecular weight is 252.39 g/mol. The purity is usually 95%.
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Properties

CAS No.

88517-99-1

Molecular Formula

C16H28O2

Molecular Weight

252.39 g/mol

IUPAC Name

2-undec-2-ynoxyoxane

InChI

InChI=1S/C16H28O2/c1-2-3-4-5-6-7-8-9-11-14-17-16-13-10-12-15-18-16/h16H,2-8,10,12-15H2,1H3

InChI Key

KILZHFHZFSGNMA-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC#CCOC1CCCCO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tetrahydro-2-(2-propynyloxy)-2H-pyran (47) (2.8 g, 20 mmol) in THF (30 mL) was cooled to -78° C. and n-BuLi (2.5 M, 8 mL) was added over 15 minutes. The mixture was stirred for 30 minutes at which time octyl bromide (4.24 g, 2.2 mmol, 1.1 equiv) in THF (10 mL) was added. The reaction mixture was then stirred at -78° C. for 1 hour, allowed to warm to 0° C. and stirred for an additional 30 minutes. The reaction mixture was quenched with NH4Cl (10 mL) and poured into ether (150 mL) and water (150 mL). The organic layer was separated, dried (MgSO4) and concentrated by rotary evaporation to yield a yellow oil used in the next step without purification. ##STR21##
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step Two
Quantity
4.24 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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